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Compound of Interest

Compound Name: w927

Cat. No.: B1672695

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the in vitro characterization of
IW927, a potent and photochemically enhanced inhibitor of the Tumor Necrosis Factor-alpha
(TNF-a) and its receptor, TNFR1. All quantitative data is presented in structured tables, and
detailed experimental methodologies are provided for key assays. Visual diagrams generated
using Graphviz are included to illustrate signaling pathways and experimental workflows.

Core Compound Properties

IW927 is a small molecule antagonist of the TNF-a-TNFR1 protein-protein interaction. A key
feature of IW927 is its photochemically enhanced binding mechanism. In the absence of light, it
binds reversibly to TNFR1 with weak affinity. However, upon photoactivation, it forms an
irreversible covalent bond with the receptor, leading to potent inhibition.[1]

Quantitative In Vitro Data Summary

The following table summarizes the key quantitative parameters determined for IW927 in
various in vitro assays.
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Parameter Value Cell Line | System Notes
Inhibition of Europium-
IC50 (TNF-a-TNFR1 _ _ o
o 50 nM Biochemical Assay labeled TNF-a binding
Binding)
to TNFR1.[1]
Inhibition of TNF-a-
IC50 (IkB _
] 600 nM Ramos Cells stimulated 1kB
Phosphorylation) )
phosphorylation.[1]
Reversible binding
Kd (Reversible ) ) affinity to TNFR1 in
o 40-100 pM Biochemical Assay ]
Binding) the absence of light.
[1]
No significant
- . Assessed after 24
Cytotoxicity cytotoxicity observed Ramos Cells
hours of exposure.[1]
up to 100 pM
Tested against related
Selectivity No detectable binding Biochemical Assays cytokine receptors

TNFRc2 and CD40.[1]

Mechanism of Action: TNF-a-TNFR1 Signaling

Inhibition

IW927 exerts its inhibitory effect by directly interfering with the binding of TNF-a to its primary
receptor, TNFR1. This interaction is the initial step in a signaling cascade that leads to the

activation of the NF-kB transcription factor, a key regulator of inflammatory responses. By

blocking this initial binding, IW927 effectively prevents the downstream phosphorylation and

subsequent degradation of the inhibitory protein IkBa. This maintains NF-kB in an inactive state

in the cytoplasm, thereby suppressing the transcription of pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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